Cas no 321704-15-8 (N-benzyl-4-tert-butylbenzenesulfonamide)

• Product Name: N-benzyl-4-tert-butylbenzenesulfonamide
• CAS No: 321704-15-8
• MF: C₁₇H₂₁NO₂S
• MW: 303.419143438339
• CID: 2821965
• PubChem ID: 836768
• Update Time: 2025-04-21

N-benzyl-4-tert-butylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• DTXSID50356908
• Oprea1_718590
• DTXCID20307967
• Benzenesulfonamide, 4-(1,1-dimethylethyl)-N-(phenylmethyl)-
• N-BENZYL-4-(TERT-BUTYL)-1-BENZENESULFONAMIDE
• Oprea1_057156
• STL428822
• Z45508822
• AN-652/42132237
• AKOS003833760
• 321704-15-8
• N-benzyl-4-tert-butylbenzenesulfonamide

• Inchi： 1S/C17H21NO2S/c1-17(2,3)15-9-11-16(12-10-15)21(19,20)18-13-14-7-5-4-6-8-14/h4-12,18H,13H2,1-3H3
• InChI Key： YMBHVQLKTGIYNB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)C)(NCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 303.12930009Da
• Monoisotopic Mass: 303.12930009Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.6Ų